(Z)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(naphthalen-1-ylamino)acrylonitrile

• IUPAC Name: (Z)-2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(naphthalen-1-ylamino)prop-2-enenitrile
• InChI: InChI=1S/C23H15N3O2S/c24-11-17(12-25-19-7-3-5-15-4-1-2-6-18(15)19)23-26-20(13-29-23)16-8-9-21-22(10-16)28-14-27-21/h1-10,12-13,25H,14H2/b17-12-
• InChI Key: CUOYHHRUQJNPDO-ATVHPVEESA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CSC(=N3)C(=CNC4=CC=CC5=CC=CC=C54)C#N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C3=CSC(=N3)/C(=C\NC4=CC=CC5=CC=CC=C54)/C#N
• Molecular Formula: C23H15N3O2S
• Molecular Weight: 397.5 g/mol

Description

(Z)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(naphthalen-1-ylamino)acrylonitrile is a useful research compound. Its molecular formula is C23H15N3O2S and its molecular weight is 397.45. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(naphthalen-1-ylamino)acrylonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(naphthalen-1-ylamino)acrylonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anti-proliferative Activities

A study by Mansour et al. (2020) on thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety highlighted their synthesis and evaluation for antimicrobial and antiproliferative activities. These compounds showed promising results, particularly against HCT-116 cancer cells, indicating potential applications in cancer treatment and microbial infection control (Mansour, Aboelnaga, Nassar, & Elewa, 2020).

Antihyperglycemic Activity

Imran et al. (2009) synthesized 2-(substituted phenyl)-3-{[4-(1-naphthyl)-1,3-thiazol-2-yl] amino}-4-oxo-1,3-thiazolidin-5-ylacetic acid derivatives and tested their antihyperglycemic activity. This work suggests the potential of these derivatives in managing blood glucose levels, which could be relevant for diabetes treatment (Imran, Yar, & Khan, 2009).

Protective Activities Against DNA Damage

Abdel-Wahab et al. (2009) explored new 2-naphthyl ethers and their protective activities against DNA damage induced by the bleomycin-iron complex. One of the compounds demonstrated significant protection against DNA damage, indicating its potential for therapeutic applications in preventing or mitigating DNA damage (Abdel-Wahab, El-Ahl, & Badria, 2009).

Anticancer, Antioxidant, and Anti-inflammatory Properties

Bhale et al. (2018) conducted a study on the synthesis of (E)-3-(benzo[d]thiazol-2-ylamino)-2-(1-methyl-1H-indole-3-carbonyl)-3-(methylthio)acrylonitrile derivatives. Their biological evaluation revealed that some of these compounds possess significant anticancer, antioxidant, and anti-inflammatory properties, suggesting their potential in developing new therapeutic agents (Bhale, Chavan, Dongare, Sankpal, & Bandgar, 2018).